Cas no 881732-90-7 (2-Desfluoro Vonoprazan)

2-Desfluoro Vonoprazan is a synthetic derivative of vonoprazan, a potassium-competitive acid blocker (P-CAB) used for acid-related disorders. This analog lacks a fluorine atom at the 2-position, which may influence its pharmacokinetic and pharmacodynamic properties. It serves as a valuable intermediate in pharmaceutical research, particularly for studying structure-activity relationships in P-CAB development. The compound is of interest due to its potential to modulate gastric acid secretion with high specificity for the H+/K+-ATPase enzyme. Its synthetic accessibility and stability make it suitable for exploratory studies in medicinal chemistry. Researchers utilize 2-Desfluoro Vonoprazan to investigate alternative therapeutic candidates with optimized efficacy and safety profiles.

2-Desfluoro Vonoprazan structure

Product Name:2-Desfluoro Vonoprazan

CAS No:881732-90-7

MF:C₁₇H₁₇N₃O₂S

MW:327.400782346725

CID:4557447

Update Time:2025-09-27

2-Desfluoro Vonoprazan Chemical and Physical Properties

Names and Identifiers

- N-methyl-1-(5-phenyl-1-pyridin-3-ylsulfonylpyrrol-3-yl)methanamine
- Vonoprazan Impurity 1
- N-Methyl-1-(5-phenyl-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methanamine
- N-Methyl-5-phenyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (ACI)
- 2-Desfluoro Vonoprazan
- Inchi： 1S/C17H17N3O2S/c1-18-11-14-10-17(15-6-3-2-4-7-15)20(13-14)23(21,22)16-8-5-9-19-12-16/h2-10,12-13,18H,11H2,1H3
- InChI Key： YJHAQNMEDLAMGO-UHFFFAOYSA-N
- SMILES： O=S(N1C(C2C=CC=CC=2)=CC(CNC)=C1)(C1C=CC=NC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 471
XLogP3: 1.9
Topological Polar Surface Area: 72.4

2-Desfluoro Vonoprazan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D289873-1mg	2-Desfluoro Vonoprazan	881732-90-7		1mg	150.00	2021-08-14
TRC	D289873-10mg	2-Desfluoro Vonoprazan	881732-90-7		10mg	1200.00	2021-08-14
Ambeed	A587947-100mg	N-Methyl-1-(5-phenyl-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methanamine	881732-90-7	97%	100mg	$337.0	2025-04-16
Ambeed	A587947-250mg	N-Methyl-1-(5-phenyl-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methanamine	881732-90-7	97%	250mg	$538.0	2025-04-16
Ambeed	A587947-1g	N-Methyl-1-(5-phenyl-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methanamine	881732-90-7	97%	1g	$1398.0	2025-04-16

2-Desfluoro Vonoprazan Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

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